Cas no 146494-40-8 (1,4-Naphthalenedione,2-hydroxy-3-[4-(2-hydroxy-1,1-dimethylethyl)cyclohexyl]-)

• Product Name: 1,4-Naphthalenedione,2-hydroxy-3-[4-(2-hydroxy-1,1-dimethylethyl)cyclohexyl]-
• CAS No: 146494-40-8
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 162791
• PubChem ID: 127009
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-hydroxy-3-[4-(2-hydroxy-1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-hydroxy-3-[4-(2-hydroxy-1,1-dimethylethyl)cyclohexyl]-
• 4-hydroxy-3-[4-(1-hydroxy-2-methylpropan-2-yl)cyclohexyl]naphthalene-1,2-dione
• 1,4-Naphthalenedione, 2-hydroxy-3-(4-(2-hydroxy-1,1-dimethylethyl)cyclohexyl)-
• 298C80
• DTXSID50932847
• NS00117876
• 146494-40-8

• Inchi： 1S/C20H24O4/c1-20(2,11-21)13-9-7-12(8-10-13)16-17(22)14-5-3-4-6-15(14)18(23)19(16)24/h3-6,12-13,21-22H,7-11H2,1-2H3
• InChI Key： OUTQNLQNBMLELC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CCC(C2C(C(C3C=CC=CC=3C=2O)=O)=O)CC1

Computed Properties

• Exact Mass: 328.167459
• Monoisotopic Mass: 328.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.266
• Boiling Point: 502.4°Cat760mmHg
• Flash Point: 271.7°C
• Refractive Index: 1.61